Cas no 857284-78-7 (m-PEG3-S-Acetyl)

m-PEG3-S-Acetyl structure
m-PEG3-S-Acetyl structure
Product Name:m-PEG3-S-Acetyl
CAS No:857284-78-7
MF:C9H18O4S
MW:222.301822185516
CID:3030681
PubChem ID:77078512
Update Time:2025-04-21

m-PEG3-S-Acetyl Chemical and Physical Properties

Names and Identifiers

    • m-PEG3-S-Acetyl
    • Ethanethioic acid, S-[2-[2-(2-methoxyethoxy)ethoxy]ethyl] ester
    • HY-141351
    • BP-20976
    • DA-55669
    • CS-0115488
    • 857284-78-7
    • S-[2-[2-(2-methoxyethoxy)ethoxy]ethyl] ethanethioate
    • SCHEMBL26430803
    • AKOS040742013
    • 2,5,8-TRIOXA-11-THIATRIDECAN-12-ONE
    • mPEG3-S-Acetyl
    • C70704
    • S-(2-(2-(2-methoxyethoxy)ethoxy)ethyl) ethanethioate
    • Inchi: 1S/C9H18O4S/c1-9(10)14-8-7-13-6-5-12-4-3-11-2/h3-8H2,1-2H3
    • InChI Key: DTUUOURANKYUBK-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CCOCCOCCOC

Computed Properties

  • Exact Mass: 222.09258022 g/mol
  • Monoisotopic Mass: 222.09258022 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 222.30
  • XLogP3: 0.2
  • Topological Polar Surface Area: 70.1Ų

m-PEG3-S-Acetyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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